Cas no 445479-60-7 (2-(Methylamino)-5-(trifluoromethyl)benzoic acid)

2-(Methylamino)-5-(trifluoromethyl)benzoic acid is a fluorinated benzoic acid derivative featuring both a methylamino group and a trifluoromethyl substituent on the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which combine electron-withdrawing (trifluoromethyl) and electron-donating (methylamino) moieties. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. Its well-defined synthesis route and high purity make it a valuable intermediate for developing bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s stability under standard storage conditions ensures reliable performance in experimental applications.
2-(Methylamino)-5-(trifluoromethyl)benzoic acid structure
445479-60-7 structure
Product Name:2-(Methylamino)-5-(trifluoromethyl)benzoic acid
CAS No:445479-60-7
MF:C9H8F3NO2
MW:219.160532951355
CID:4651798
Update Time:2025-05-21

2-(Methylamino)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(methylamino)-5-(trifluoromethyl)benzoic acid
    • Z2492774591
    • 2-(Methylamino)-5-(trifluoromethyl)benzoic acid
    • Inchi: 1S/C9H8F3NO2/c1-13-7-3-2-5(9(10,11)12)4-6(7)8(14)15/h2-4,13H,1H3,(H,14,15)
    • InChI Key: DHGGWLNECBYZHW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C(=O)O)C=1)NC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • XLogP3: 3.7
  • Topological Polar Surface Area: 49.3

2-(Methylamino)-5-(trifluoromethyl)benzoic acid Pricemore >>

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